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Compound of Interest

Compound Name: 4-Bromocyclopentene

Cat. No.: B1267290 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 4-
Bromocyclopentene (CAS No: 1781-66-4). The information is intended for researchers,

scientists, and professionals in drug development who may handle this compound. This

document consolidates available data on its properties, hazards, and safe handling

procedures.

Section 1: Chemical and Physical Properties
4-Bromocyclopentene is a halogenated cycloalkene with the molecular formula C5H7Br.[1] It

is recognized for its utility as an intermediate in the synthesis of a variety of organic

compounds.[1] The following table summarizes its key physical and chemical properties.

Property Value Reference

Molecular Weight 147.013 g/mol [1]

Boiling Point 143.2°C at 760 mmHg [1]

Flash Point 37.2°C [1]

Density 1.525 g/cm³ [1]

Vapor Pressure 6.77 mmHg at 25°C [1]

Refractive Index 1.544 [1]
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Section 2: Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 4-Bromocyclopentene is classified with the following hazards:

Hazard Class Category Hazard Statement

Flammable liquids 3
H226: Flammable liquid and

vapor

Acute toxicity, oral 4 H302: Harmful if swallowed

Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation

Signal Word: Warning

Pictograms:

Flame

Exclamation Mark

Health Hazard

Section 3: Toxicological Information
While specific quantitative toxicological data such as LD50 (median lethal dose) and LC50

(median lethal concentration) for 4-Bromocyclopentene are not readily available in the public

domain, the GHS classification indicates that it is harmful if swallowed and may cause

respiratory irritation. The toxicological properties have not been fully investigated. Symptoms of

overexposure may include headache, dizziness, tiredness, nausea, and vomiting.
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Section 4: Experimental Protocols for Safety
Assessment
For a compound with the hazard profile of 4-Bromocyclopentene, a series of standardized

tests are typically conducted to determine its toxicological and safety parameters. The following

are outlines of standard OECD (Organisation for Economic Co-operation and Development)

protocols that would be relevant.

Acute Oral Toxicity - OECD Test Guideline 423
This method provides information on the health hazards likely to arise from a short-term oral

exposure to a substance.

Methodology:

Animal Model: Typically, rodents (e.g., rats or mice) are used.

Dosage: A stepwise procedure is used where a small number of animals are dosed at a

defined level. The outcome of this first step determines the next dosage level (either higher

or lower).

Administration: The test substance is administered orally by gavage in a single dose.

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for a set period (typically 14 days).

Necropsy: At the end of the observation period, all animals are subjected to a gross

necropsy.

Skin Irritation/Corrosion - OECD Test Guideline 404
This test determines the potential of a substance to cause irreversible (corrosion) or reversible

(irritation) skin damage.

Methodology:

Animal Model: Albino rabbits are typically used.
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Application: A small amount of the test substance (0.5 mL for liquids) is applied to a shaved

patch of skin.

Exposure: The application site is covered with a gauze patch for a specified period (e.g., 4

hours).

Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at

specific intervals after patch removal (e.g., 1, 24, 48, and 72 hours).

Scoring: The severity of the skin reactions is scored, and the substance is classified based

on the scores.

Eye Irritation/Corrosion - OECD Test Guideline 405
This test evaluates the potential of a substance to cause damage to the eye.

Methodology:

Animal Model: Albino rabbits are typically used.

Application: A small, measured amount of the test substance (0.1 mL for liquids) is instilled

into the conjunctival sac of one eye. The other eye serves as a control.

Observation: The eyes are examined for corneal opacity, iritis, conjunctival redness, and

chemosis (swelling) at specific intervals (e.g., 1, 24, 48, and 72 hours).

Scoring: The ocular reactions are scored, and the substance is classified based on the

severity and reversibility of the effects.

Section 5: Safe Handling and Emergency
Procedures
Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE. The following

diagram illustrates a general workflow for PPE selection.
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Hazard Assessment

PPE Selection

Identify Potential Hazards
(Inhalation, Skin/Eye Contact, Ingestion)

Assess Inhalation Risk Assess Dermal/Eye Risk Assess Ingestion Risk

Select Respiratory Protection
(e.g., Fume Hood, Respirator)

Select Chemical-Resistant Gloves
(e.g., Nitrile, Neoprene)

Select Eye/Face Protection
(e.g., Goggles, Face Shield) Wear Laboratory Coat

Safe Handling Protocol Established

Implement Controls
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Stability and Reactivity Assessment

Risk Mitigation

4-Bromocyclopentene

Conditions to Avoid
(Heat, Flames, Sparks)

Incompatible Materials
(Strong Oxidizing Agents)

Hazardous Decomposition
(Carbon Oxides, HBr)

Proper Storage
(Cool, Dry, Well-Ventilated)

Safe Handling Procedures
(Avoid Incompatibles)

SafeUse

Safe Use

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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